Cas no 1270461-08-9 (4-(1-AMINO-2,2,2-TRIFLUOROETHYL)-2-FLUOROPHENOL)

• Product Name: 4-(1-AMINO-2,2,2-TRIFLUOROETHYL)-2-FLUOROPHENOL
• CAS No: 1270461-08-9
• MF: C₈H₇F₄NO
• MW: 209.140896081924
• MDL: MFCD18704142
• CID: 5582954
• PubChem ID: 77128133
• Update Time: 2025-05-20

4-(1-AMINO-2,2,2-TRIFLUOROETHYL)-2-FLUOROPHENOL Chemical and Physical Properties

Names and Identifiers

• 4-(1-AMINO-2,2,2-TRIFLUOROETHYL)-2-FLUOROPHENOL
• Phenol, 4-(1-amino-2,2,2-trifluoroethyl)-2-fluoro-
• 1270461-08-9
• EN300-1931113
• AKOS032965211

• MDL： MFCD18704142
• Inchi： 1S/C8H7F4NO/c9-5-3-4(1-2-6(5)14)7(13)8(10,11)12/h1-3,7,14H,13H2
• InChI Key： LEMCCZNGVJIKNC-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC(=C(C=1)F)O)N)(F)F

Computed Properties

• Exact Mass: 209.04637650g/mol
• Monoisotopic Mass: 209.04637650g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.2Ų

Additional information on 4-(1-AMINO-2,2,2-TRIFLUOROETHYL)-2-FLUOROPHENOL

4-(1-Amino-2,2,2-Trifluoroethyl)-2-Fluorophenol: A Comprehensive Overview

The compound with CAS No. 1270461-08-9, commonly referred to as 4-(1-Amino-2,2,2-Trifluoroethyl)-2-Fluorophenol, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This compound is notable for its unique structure, which combines a phenol group with a trifluoroethylamine substituent. The presence of multiple fluorine atoms in the molecule contributes to its distinctive chemical properties and potential applications.

Recent studies have highlighted the importance of 4-(1-Amino-2,2,2-Trifluoroethyl)-2-Fluorophenol in the development of novel therapeutic agents. Its structure allows for various functionalization possibilities, making it a valuable intermediate in the synthesis of bioactive compounds. Researchers have explored its role in the creation of potential anti-inflammatory and neuroprotective agents, leveraging its ability to interact with key biological targets.

The synthesis of 4-(1-Amino-2,2,2-Trifluoroethyl)-2-Fluorophenol involves a multi-step process that typically begins with the preparation of the trifluoroethylamine moiety. This is followed by coupling reactions to introduce the phenolic group and subsequent fluorination steps to achieve the desired substitution pattern. The use of advanced catalytic systems and precise reaction conditions ensures high yields and purity levels.

One of the most intriguing aspects of this compound is its ability to participate in various bioconjugation reactions. Scientists have demonstrated that 4-(1-Amino-2,2,2-Trifluoroethyl)-2-Fluorophenol can be efficiently coupled with biomolecules such as proteins and nucleic acids, opening up new avenues for drug delivery and diagnostic applications. Its fluorinated structure also imparts enhanced stability and solubility properties, which are critical for biomedical applications.

In terms of pharmacokinetics, 4-(1-Amino-2,2,2-Trifluoroethyl)-2-Fluorophenol exhibits favorable absorption and distribution profiles in preclinical models. Studies have shown that its trifluoroethyl group significantly influences its metabolic stability, reducing the likelihood of rapid elimination from biological systems. This characteristic makes it an attractive candidate for drugs requiring sustained release or prolonged activity.

The environmental impact of 4-(1-Amino-2,2,2-Trifluoroethyl)-2-Fluorophenol has also been a topic of interest. Researchers have investigated its biodegradation pathways under various conditions and found that it undergoes efficient microbial degradation under aerobic conditions. This finding is particularly relevant for industries seeking to minimize their ecological footprint while developing new chemical entities.

In conclusion, 4-(1-Amino-2,2,